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Compound of Interest

Compound Name: Dimethyl(vinyl)silane

Cat. No.: B13959084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dimethyl(vinyl)silane, a versatile

organosilicon compound. This document outlines its chemical identity, physicochemical

properties, synthesis, and key applications, with a focus on its relevance to research and

development.

Chemical Identity
Dimethyl(vinyl)silane, a member of the vinylsilane family, is a valuable intermediate in organic

and organosilicon chemistry.

IUPAC Name: ethenyl(dimethyl)silane[1]

CAS Number: 18243-27-1[1]

Synonyms: Dimethylvinylsilane, Vinyldimethylsilane, silane, ethenyldimethyl-[1]

Molecular Formula: C₄H₁₀Si[1]

InChI: InChI=1/C4H10Si/c1-4-5(2)3/h4-5H,1H2,2-3H3[1]

Physicochemical Properties
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A summary of the key physicochemical properties of dimethyl(vinyl)silane is presented in the

table below, providing essential data for experimental design and evaluation.

Property Value Reference

Molecular Weight 86.21 g/mol [2][3]

Appearance Colorless transparent liquid [1]

Density 0.674 g/cm³ (at 25 °C) [1]

Boiling Point 36-37 °C [1]

Melting Point -110 °C [1]

Vapor Pressure 359 mmHg (at 25°C) [1]

Refractive Index 1.3885 [1][3]

Solubility

Soluble in organic solvents

such as alcohols, ethers, and

aromatic hydrocarbons.

[1]

Synthesis and Reactivity
Dimethyl(vinyl)silane and its derivatives are synthesized through various established

methods. The vinyl group and the silicon-hydride or silicon-halogen bond are key reactive sites,

enabling a wide range of chemical transformations.

General Synthesis of Dimethyl(vinyl)silane
A common laboratory-scale synthesis of dimethyl(vinyl)silane involves the reaction of a

dichlorodimethylsilane with a vinylating agent.[1] A typical procedure is outlined below.

Experimental Protocol: Synthesis of Dimethyl(vinyl)silane

Reaction: Dichlorodimethylsilane ((CH₃)₂SiCl₂) is reacted with a vinylating agent, such as

lithium methyl vinyl aluminum hydride (LiAlH(CH₃)CH₂CH=CH₂), in an anhydrous solvent.[1]

Solvent: Anhydrous tetrahydrofuran (THF) is commonly used as the reaction solvent.[1]
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Procedure:

In a flame-dried reaction vessel under an inert atmosphere (e.g., argon or nitrogen),

dissolve dichlorodimethylsilane in anhydrous THF.

Cool the solution to a suitable temperature (e.g., 0 °C).

Slowly add the vinylating agent to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for a specified period.

The reaction is then quenched, typically with a careful addition of water or an aqueous

solution.

The product, dimethyl(vinyl)silane, is isolated and purified using standard techniques

such as distillation.

Synthesis of Dimethylvinylchlorosilane via Grignard
Reaction
A related and important compound, dimethylvinylchlorosilane, is often synthesized via a

Grignard reaction.[4] This process is a cornerstone for accessing a variety of vinylsilane

building blocks.

Experimental Protocol: Synthesis of Dimethylvinylchlorosilane

Reactants: Dimethyldichlorosilane serves as the silicon source, and a vinyl Grignard reagent,

such as vinyl magnesium bromide or vinyl magnesium chloride, acts as the vinylating agent.

[4]

Catalyst: Antimony trichloride (SbCl₃) can be used as a catalyst.[4]

Solvent: Anhydrous tetrahydrofuran (THF) is the preferred solvent for the Grignard reagent.

[4]

Procedure:[4]
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Prepare the vinyl Grignard reagent in anhydrous THF.

In a separate reaction vessel, charge dimethyldichlorosilane and the catalyst.

Slowly add the prepared Grignard reagent to the dimethyldichlorosilane solution,

maintaining the reaction temperature between 20-40 °C.

Allow the reaction to proceed for 4 to 6 hours.

Post-reaction workup involves the addition of a high-boiling point ether (e.g., diethylene

glycol dimethyl ether) to aid in the removal of THF by distillation, followed by fractional

distillation to isolate the dimethylvinylchlorosilane product.

Vinyl Magnesium
Bromide/Chloride

Grignard Reaction

Dimethyldichlorosilane

Dimethylvinylchlorosilane

Click to download full resolution via product page

Synthesis of Dimethylvinylchlorosilane via Grignard Reaction.

Applications in Research and Development
Dimethyl(vinyl)silane and its derivatives are pivotal in various scientific and industrial

domains.

Silane Coupling Agents: These compounds are utilized to enhance the adhesion between

organic polymers and inorganic materials in composites, plastics, and coatings.[1]

Crosslinking Agents: The vinyl group's reactivity allows it to participate in polymerization

reactions, serving as a crosslinker to improve the mechanical properties of materials like

silicone rubber.[1]
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Surface Treatment Agents: They are employed to modify surfaces, imparting properties such

as hydrophobicity, corrosion resistance, and wear resistance.[1]

Electronics Industry: Dimethyl(vinyl)silane derivatives are components in electronic

packaging materials and semiconductor manufacturing.[1]

Organic Synthesis: In drug discovery and development, vinylsilanes are versatile

intermediates. They participate in powerful carbon-carbon bond-forming reactions like the

Stille and Hiyama cross-coupling reactions, enabling the synthesis of complex organic

molecules.[5][6]

Role in Cross-Coupling Reactions
Vinylsilanes are key reagents in palladium-catalyzed cross-coupling reactions, which are

fundamental in the synthesis of pharmaceuticals and other complex organic molecules.

Catalytic Cycle of the Stille Cross-Coupling Reaction

The Stille reaction couples an organostannane with an organic halide.[6][7] When a

vinylstannane is used, a vinyl group is transferred. The general catalytic cycle is depicted

below.
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Catalytic Cycle of the Stille Cross-Coupling Reaction.

Experimental Workflow for Stille Coupling in Medicinal Chemistry

The application of the Stille reaction in a drug discovery program follows a structured workflow,

from molecular design to the synthesis and evaluation of candidate compounds.
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Workflow for Stille Coupling in Medicinal Chemistry.
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Safety Information
Dimethyl(vinyl)silane is an irritant.[1] It is crucial to handle this chemical with appropriate

safety precautions. Avoid contact with skin and eyes, and ensure operations are conducted in a

well-ventilated area to prevent inhalation of vapors.[1] Always use personal protective

equipment, including gloves, goggles, and protective clothing.[1]

This guide provides a foundational understanding of dimethyl(vinyl)silane for professionals in

research and drug development. For specific applications and handling procedures, consulting

detailed safety data sheets and relevant literature is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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